Cas no 1806020-77-8 (Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate)

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate is a versatile pyridine derivative with significant utility in synthetic organic chemistry. Its structure features reactive functional groups, including a chloromethyl, difluoromethyl, and iodo substituents, making it a valuable intermediate for further functionalization. The presence of both halogen and fluorine groups enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The ethyl acetate moiety further contributes to its solubility and handling properties. This compound is particularly useful in pharmaceutical and agrochemical research, where its multifunctional scaffold enables the synthesis of complex heterocyclic systems. Its well-defined reactivity profile ensures consistent performance in diverse synthetic applications.

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate structure

1806020-77-8 structure

Product Name:Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate

CAS No:1806020-77-8

MF:C₁₁H₁₁ClF₂INO₂

MW:389.564821481705

CID:4804266

Update Time:2025-05-20

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate
- Inchi： 1S/C11H11ClF2INO2/c1-2-18-9(17)4-6-3-7(15)8(5-12)16-10(6)11(13)14/h3,11H,2,4-5H2,1H3
- InChI Key： ZNAJPRHVGVNVQJ-UHFFFAOYSA-N
- SMILES： IC1=C(CCl)N=C(C(F)F)C(=C1)CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 284
XLogP3: 2.7
Topological Polar Surface Area: 39.2

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029021450-250mg	Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate	1806020-77-8	95%	250mg	$1,009.40	2022-04-01
Alichem	A029021450-500mg	Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate	1806020-77-8	95%	500mg	$1,685.00	2022-04-01
Alichem	A029021450-1g	Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate	1806020-77-8	95%	1g	$3,126.60	2022-04-01

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Additional information on Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate

Research Brief on Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate (CAS: 1806020-77-8)

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate (CAS: 1806020-77-8) is a specialized pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and anti-inflammatory pathways. Recent studies have highlighted its utility in the development of novel therapeutic agents, making it a focal point for researchers in the pharmaceutical industry.

The structural features of Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate, including the chloromethyl, difluoromethyl, and iodo substituents, contribute to its reactivity and versatility in chemical transformations. These functional groups enable the compound to participate in a range of coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal for constructing complex molecular architectures. Recent advancements in synthetic methodologies have further optimized the efficiency and yield of these reactions, enhancing the compound's applicability in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that derivatives of this compound exhibited high selectivity and efficacy against specific kinase targets, such as EGFR and BRAF, which are implicated in various cancers. The findings underscore the potential of this intermediate in the design of next-generation oncology therapeutics.

Another notable application of Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate is in the development of anti-inflammatory agents. A recent preprint on bioRxiv detailed its incorporation into a series of small molecules designed to modulate the NLRP3 inflammasome pathway. The results indicated that these molecules effectively reduced inflammatory cytokine production in vitro, suggesting promise for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate. Researchers are actively investigating greener and more sustainable synthetic routes to address these issues. For instance, a 2024 report in Organic Process Research & Development highlighted the use of flow chemistry techniques to improve the scalability and environmental footprint of the compound's production.

In conclusion, Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate (CAS: 1806020-77-8) represents a valuable building block in medicinal chemistry, with demonstrated utility in kinase inhibitor and anti-inflammatory drug development. Ongoing research continues to expand its applications and optimize synthetic approaches, positioning it as a critical component in the future of pharmaceutical innovation.